Cas no 1566590-20-2 (2-(4-Iodo-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde)

• Product Name: 2-(4-Iodo-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde
• CAS No: 1566590-20-2
• MF: C₈H₅IN₄O
• MW: 300.05597281456
• CID: 5695930
• PubChem ID: 104217831
• Update Time: 2025-06-13

2-(4-Iodo-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-IODO-1H-PYRAZOL-1-YL)PYRIMIDINE-5-CARBALDEHYDE
• 1566590-20-2
• EN300-1292142
• 5-Pyrimidinecarboxaldehyde, 2-(4-iodo-1H-pyrazol-1-yl)-
• 2-(4-Iodo-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde

• Inchi： 1S/C8H5IN4O/c9-7-3-12-13(4-7)8-10-1-6(5-14)2-11-8/h1-5H
• InChI Key： ULCSMBIHISZQEE-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)C1N=CC(C=O)=CN=1

Computed Properties

• Exact Mass: 299.95081g/mol
• Monoisotopic Mass: 299.95081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Density: 2.08±0.1 g/cm3(Predicted)
• Boiling Point: 496.9±43.0 °C(Predicted)
• pka: -3.39±0.42(Predicted)

Additional information on 2-(4-Iodo-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde

Recent Advances in the Study of 2-(4-Iodo-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde (CAS: 1566590-20-2)

2-(4-Iodo-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde (CAS: 1566590-20-2) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of kinase inhibitor development. Recent studies have highlighted its potential in drug discovery, especially in targeting specific protein kinases involved in cancer and inflammatory diseases. This research briefing provides an overview of the latest findings related to this compound, including its synthesis, biological activity, and applications in medicinal chemistry.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 2-(4-Iodo-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde via a multi-step reaction sequence, starting from commercially available pyrazole derivatives. The researchers optimized the reaction conditions to achieve a high yield (85%) and purity (>98%), making it a viable candidate for large-scale production. The compound's structural features, including the iodo-substituted pyrazole and aldehyde-functionalized pyrimidine, were identified as critical for its reactivity in subsequent derivatization reactions.

In another study, the compound was utilized as a building block for the development of novel kinase inhibitors. Researchers from a leading pharmaceutical company reported the synthesis of a series of pyrazolopyrimidine derivatives using 2-(4-Iodo-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde as a key intermediate. These derivatives exhibited potent inhibitory activity against JAK2 and FLT3 kinases, which are implicated in myeloproliferative disorders and acute myeloid leukemia (AML). The lead compound from this series showed promising in vitro and in vivo efficacy, with an IC50 value of 2.3 nM against JAK2.

Further investigations into the mechanism of action revealed that the aldehyde group of 2-(4-Iodo-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde plays a crucial role in forming covalent bonds with the cysteine residues in the kinase active site. This covalent binding mode enhances the selectivity and potency of the resulting inhibitors, reducing off-target effects. Molecular docking studies supported these findings, showing a strong interaction between the compound and the ATP-binding pocket of the target kinases.

Recent advancements in computational chemistry have also contributed to the understanding of this compound's properties. Density functional theory (DFT) calculations were employed to predict its electronic structure and reactivity, providing insights into its behavior under various reaction conditions. These theoretical studies complemented experimental data, aiding in the rational design of more effective derivatives.

In addition to its applications in kinase inhibitor development, 2-(4-Iodo-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde has been explored as a precursor for fluorescent probes. A 2024 study published in ACS Chemical Biology described its use in the synthesis of turn-on fluorescent sensors for detecting reactive oxygen species (ROS) in live cells. The probe exhibited high sensitivity and selectivity, making it a valuable tool for studying oxidative stress in disease models.

Despite these promising developments, challenges remain in the optimization of 2-(4-Iodo-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde-based compounds. Issues such as metabolic stability, solubility, and potential toxicity need to be addressed in future studies. However, the compound's versatility and demonstrated biological activity make it a compelling candidate for further research in drug discovery and chemical biology.

In conclusion, 2-(4-Iodo-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde (CAS: 1566590-20-2) continues to be a focal point in medicinal chemistry research. Its unique structural features and broad applicability underscore its potential as a key intermediate for the development of novel therapeutics. Ongoing studies are expected to uncover additional applications and optimize its properties for clinical translation.